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Compound of Interest

Compound Name: 4-(Pyrrolidin-1-ylcarbonyl)aniline

Cat. No.: B185276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-(Pyrrolidin-1-
ylcarbonyl)aniline (CAS No: 56302-41-1), a compound of interest in chemical research and

drug development. Adherence to these guidelines is crucial for ensuring personnel safety and

maintaining a safe laboratory environment.

Chemical and Physical Properties
Proper handling and storage procedures are directly influenced by the physical and chemical

properties of a substance. The table below summarizes key data for 4-(Pyrrolidin-1-
ylcarbonyl)aniline.

Property Value Reference

Molecular Formula C₁₁H₁₄N₂O [1]

Molecular Weight 190.24 g/mol [1]

Appearance Solid

InChI Key
WDNQOCWBZBGFHU-

UHFFFAOYSA-N
[1]

CAS Number 56302-41-1 [1]
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Hazard Identification and GHS Classification
4-(Pyrrolidin-1-ylcarbonyl)aniline is classified as a hazardous substance. The following table

outlines its GHS classification.

Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 Warning

H302: Harmful if

swallowed[1]

Skin

Corrosion/Irritatio

n

2 Warning
H315: Causes

skin irritation[1]

Serious Eye

Damage/Eye

Irritation

2A Warning

H319: Causes

serious eye

irritation[1]

Specific Target

Organ Toxicity,

Single Exposure;

Respiratory Tract

Irritation

3 Warning

H335: May

cause respiratory

irritation

Note: The GHS classification is based on available data and may be subject to revision.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid measures are critical.
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.

Skin Contact

Remove/Take off immediately all contaminated

clothing. Rinse skin with water/shower. Wash

with plenty of soap and water. If skin irritation

occurs: Get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.

Ingestion

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth. Do NOT induce

vomiting.

Handling and Storage
Proper handling and storage practices are essential to minimize risk.

Handling
Use only in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where this chemical is handled.

Storage
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Store in a tightly closed container in a dry and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Store locked up.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure. The following diagram

outlines the recommended PPE for handling 4-(Pyrrolidin-1-ylcarbonyl)aniline.
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Personal Protective Equipment (PPE)

Eye Protection
(Safety Goggles/Face Shield)

Safe Handling Achieved

Hand Protection
(Chemical-Resistant Gloves)

Body Protection
(Lab Coat/Chemical Apron)

Respiratory Protection
(Use in Fume Hood or with Respirator)

Handling 4-(Pyrrolidin-1-ylcarbonyl)aniline

Always Wear Always Wear Always Wear As Needed/Required
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1. Planning & Preparation

2. Experiment Execution

3. Post-ExperimentEmergency Response

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Prepare Engineering Controls
(e.g., Fume Hood)

Select Appropriate PPE

Don PPE

Handle Chemical in Designated Area

Perform Experiment

Monitor for Spills or Exposures

Decontaminate Work AreaSpill or Exposure Occurs

 If Yes

Dispose of Waste Properly

Doff and Dispose/Clean PPE

Wash Hands Thoroughly

Follow Emergency Procedures

Administer First Aid

Report Incident

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b185276?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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